Cas no 1482663-28-4 (4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide
• CAS No: 1482663-28-4
• MF: C₁₃H₂₅N₅O
• MW: 267.370502233505
• CID: 5180433
• Update Time: 2025-05-28

4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-

• Inchi： 1S/C13H25N5O/c1-4-17(5-2)9-7-8-15-13(19)12-11(14)10-16-18(12)6-3/h10H,4-9,14H2,1-3H3,(H,15,19)
• InChI Key： DFDPLQVDJGBHNE-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(NCCCN(CC)CC)=O)=C(N)C=N1

Additional information on 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1482663-28-4)

4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1482663-28-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-carboxamide structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific biological pathways.

The compound's chemical structure features a pyrazole ring substituted with an amino group and a carboxamide moiety, linked to a diethylamino-propyl chain. This configuration contributes to its solubility and binding affinity, which are critical factors in its potential therapeutic applications. Recent studies have highlighted its relevance in the development of small-molecule inhibitors, particularly in areas such as kinase modulation and signal transduction.

In the context of current trends, 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide aligns with the growing demand for precision medicine and targeted therapies. With the rise of AI-driven drug discovery, compounds like this are increasingly being screened for their potential to address unmet medical needs. For instance, its pharmacokinetic properties are often analyzed using computational models, a topic frequently searched by researchers and professionals in the field.

Another area of interest is the compound's role in cancer research. Given the global focus on oncology therapeutics, the pyrazole scaffold has been investigated for its ability to interact with tumor-specific targets. While 1482663-28-4 is not yet widely commercialized, its structural analogs have shown promise in preclinical studies, making it a subject of ongoing exploration.

From a synthetic chemistry perspective, the preparation of 4-amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide involves multi-step organic synthesis, often requiring protective group strategies and catalyzed reactions. These methodologies are frequently discussed in academic forums and are a common search topic for chemists seeking to optimize yield and purity.

In summary, CAS No. 1482663-28-4 represents a fascinating example of how heterocyclic chemistry contributes to modern drug development. Its potential applications in biomedical research and therapeutic innovation continue to drive interest, making it a compound worth watching in the coming years.